Cas no 1385401-17-1 (N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide)

• Product Name: N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide
• CAS No: 1385401-17-1
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5806254
• PubChem ID: 72010947
• Update Time: 2025-06-25

N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016926380
• 1385401-17-1
• N-[2-[[Cyano-(2-methylphenyl)methyl]amino]-2-oxoethyl]benzamide
• EN300-26683652
• N-[CYANO(2-METHYLPHENYL)METHYL]-2-(PHENYLFORMAMIDO)ACETAMIDE
• Z1222832668
• N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide

• Inchi： 1S/C18H17N3O2/c1-13-7-5-6-10-15(13)16(11-19)21-17(22)12-20-18(23)14-8-3-2-4-9-14/h2-10,16H,12H2,1H3,(H,20,23)(H,21,22)
• InChI Key： NAYCEOJKRREEFX-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC=CC=1)=O)NC(C#N)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82Ų

Additional information on N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide

Introduction to N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide (CAS No. 1385401-17-1)

N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide, a compound with the CAS number 1385401-17-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its molecular framework makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide consists of several key functional groups that contribute to its unique chemical properties. The presence of a cyano group at the position of the 2-methylphenyl ring introduces a polar character to the molecule, enhancing its solubility in polar solvents. Additionally, the phenylformamido group at the 2-position contributes to the compound's reactivity and interaction with biological targets. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific biological pathways. N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide has been identified as a potential lead compound in this context. Its structural features suggest that it may interact with enzymes or receptors involved in various disease pathways, making it a valuable candidate for further pharmacological investigation. Researchers have been exploring its potential as an inhibitor of kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its versatility in drug design. The presence of multiple reactive sites allows for modifications that can fine-tune its pharmacological properties. For instance, derivatization of the cyano group or the phenylformamido moiety could lead to compounds with enhanced binding affinity or selectivity towards specific biological targets. This flexibility makes N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide a powerful tool for medicinal chemists seeking to develop new drugs.

Recent studies have demonstrated the compound's potential in preclinical models. In vitro assays have shown that derivatives of this compound exhibit inhibitory activity against various kinases, including those overexpressed in cancer cells. Additionally, preliminary in vivo studies suggest that these derivatives may have therapeutic effects without significant off-target toxicity. These findings underscore the importance of N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide as a starting point for developing novel therapeutic agents.

The synthesis of N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide is another area of interest for researchers. The compound's complex structure presents challenges in synthetic chemistry, but advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have enabled the efficient construction of its molecular framework. These advancements not only facilitate the synthesis of this compound but also provide insights into new synthetic strategies that could be applied to other complex molecules.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling and computational methods have been instrumental in understanding its interactions with biological targets and predicting its pharmacological properties. These tools allow researchers to simulate how the compound binds to enzymes or receptors at an atomic level, providing valuable insights into its mechanism of action. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The future prospects for N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide are promising. As research continues, new derivatives and analogs are likely to be discovered, each with unique properties and potential therapeutic applications. The compound's structural features make it a versatile scaffold for drug design, offering opportunities for developing treatments against a wide range of diseases. With ongoing advancements in synthetic chemistry and computational methods, the full potential of this compound is only beginning to be realized.

In conclusion, N-[Cyano(2-methylphenyl)methyl]-2-(phenylformamido)acetamide (CAS No. 1385401-17-1) is a remarkable compound with significant implications for pharmaceutical chemistry and drug development. Its complex molecular structure, characterized by functional groups such as the cyano group and phenylformamido moiety, makes it a promising candidate for designing novel therapeutic agents. Recent studies highlight its potential as an inhibitor of kinases and other enzymes involved in various disease pathways. With ongoing research and advancements in synthetic methodologies, this compound is poised to play a crucial role in the development of new drugs.